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This technical guide serves as an in-depth resource for researchers, scientists, and
professionals in drug development on the chemical identity and properties of Stellatin. It aims
to provide a clear and comprehensive overview, addressing potential ambiguities in
nomenclature and presenting a consolidated source of key chemical identifiers and data.

Introduction: Unambiguous Identification of Stellatin

In the realm of chemical research and drug discovery, precise identification of a compound is
paramount. The name "Stellatin" has been associated with more than one distinct chemical
entity, which can lead to confusion and erroneous data interpretation. This guide clarifies the
identities of the two primary compounds referred to as Stellatin and focuses on the more
predominantly cited molecule.

The principal compound known as Stellatin is a chromone derivative, scientifically named 5-
hydroxy-6,7-dimethoxy-2-methylchromen-4-one.[1][2] A second, less commonly referenced
compound, is an isochromenone derivative.[3] To ensure clarity, this guide will primarily focus
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on the chromone derivative. A comparative table of chemical identifiers for both compounds is
provided below to aid in their unambiguous identification.

Core Chemical Identifiers

A unique and standardized set of identifiers is crucial for the accurate tracking and referencing
of chemical compounds in databases and literature.

Table 1: Comparative Chemical Identifiers for

Compounds Named Stellatin

Stellatin (Chromone

Stellatin (Isochromenone

Identifier s L
Derivative) Derivative)
CAS Number 62995-11-3[1] 1083201-12-0[3]
PubChem CID 53322523[1] 25769053(3]
8-hydroxy-7-
IUPAC Name 5-hydroxy-6,7-dimethoxy-2- (hydroxymethyl)-6-methoxy-

methylchromen-4-one[1][2]

3,4-dihydroisochromen-1-

one[3]

Molecular Formula

C12H1205[1][2]

C11H1205][3]

Molecular Weight 236.22 g/mol [1][2] 224.21 g/mol [3]
InChI=1S/C12H1205/c1-6-4- InChI=1S/C11H1205/c1-15-8-
inChi 7(13)10-8(17-6)5-9(15- 4-6-2-3-16-
n
2)12(16-3)11(10)14/h4- 11(14)9(6)10(13)7(8)5-
5,14H,1-3H3[1][2] 12/h4,12-13H,2-3,5H2,1H3[3]
PJCFINHVNWMRPD- BIWNDHPZHWCUSL-
InChlKey

UHFFFAOYSA-N[2]

UHFFFAOYSA-N[3]

Canonical SMILES

CC1=CC(=0)C2=C(01)C=C(C
(C2=0)0)0C)0C[2]

COC1=C(C=C2CC(=0)0C2=C
10)COJ[3]

Synonyms

5-Hydroxy-6,7-dimethoxy-2-
methylchromone, 6-

Methoxyeugenin[1][2]

Stellatin (C11)[3]
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Physicochemical Properties of Stellatin (Chromone
Derivative)

Understanding the physicochemical properties of a compound is fundamental to its application
in research and development.

Table 2: Computed Physicochemical Properties of

llatin (CAS: 113

Property Value Source
XLogP3 2.1 [1]
Topological Polar Surface Area 65 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

CZuntg p > ]
Rotatable Bond Count 2 [1]
Exact Mass 236.06847348 g/mol [1]

Structural Representation and Data Formats

Visualizing the chemical structure and having access to machine-readable formats are
essential for computational analysis and data exchange.

Diagram 1: 2D Chemical Structure of Stellatin (CAS:
62995-11-3)

Caption: 2D structure of 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one.

Conclusion

This guide provides a foundational understanding of the chemical identity of Stellatin, with a
clear focus on the more prevalent chromone derivative (CAS: 62995-11-3). By consolidating
key chemical identifiers and properties, this document aims to support the scientific community
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in the accurate reporting, synthesis, and investigation of this compound. Future research and
publications should endeavor to use specific chemical identifiers, such as the CAS number or
IUPAC name, to prevent ambiguity and ensure the integrity of scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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